![molecular formula C10H17N3 B1466886 {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine CAS No. 1464818-14-1](/img/structure/B1466886.png)
{[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine
Overview
Description
“{[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine” is a chemical compound with the CAS Number: 1225065-25-7 . It has a molecular weight of 151.21 . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H13N3/c9-8-4-10-11(6-8)5-7-2-1-3-7/h4,6-7H,1-3,5,9H2 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a liquid . It has a molecular weight of 151.21 . The compound is stored at a temperature of 4 degrees .Scientific Research Applications
{[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine has been studied for its potential applications in scientific research and laboratory experiments. It has been used as a model compound for the study of the effects of cyclic alkyl groups on the reactivity of organic compounds. It has also been used to study the effects of cyclic alkyl groups on the reactivity of organic compounds in the presence of a catalyst. In addition, this compound has been studied for its potential applications in the field of drug development, as it has been shown to exhibit anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine is not well understood. However, it is believed that the compound may act by binding to specific receptors in the body, which then triggers a cascade of biochemical reactions. The exact mechanism of action is still being studied.
Biochemical and Physiological Effects
This compound has been shown to exhibit anti-inflammatory and anti-cancer properties. In animal studies, the compound has been shown to reduce inflammation and inhibit the growth of certain types of cancer cells. In addition, this compound has been shown to reduce the levels of certain hormones in the body, such as cortisol, which can lead to improved mood and energy levels.
Advantages and Limitations for Lab Experiments
The advantages of using {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine in laboratory experiments include its low toxicity, its low cost, and its availability in a variety of forms. The disadvantages of using this compound in laboratory experiments include its limited solubility in water, its instability in certain conditions, and its potential to cause skin irritation.
Future Directions
The potential future directions for {[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine include further research into its mechanism of action, its potential applications in drug development, and its potential to be used as a model compound for the study of the effects of cyclic alkyl groups on the reactivity of organic compounds. In addition, further research into the biochemical and physiological effects of this compound may lead to new insights into its potential applications in medicine and health.
Safety and Hazards
properties
IUPAC Name |
1-[1-(cyclobutylmethyl)pyrazol-4-yl]-N-methylmethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3/c1-11-5-10-6-12-13(8-10)7-9-3-2-4-9/h6,8-9,11H,2-5,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFZCTOPHLBZBDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CN(N=C1)CC2CCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.